Cas no 2171660-68-5 (2-(1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybutanamidomethyl}cyclobutyl)acetic acid)
2-(1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybutanamidomethyl}cyclobutyl)acetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybutanamidomethyl}cyclobutyl)acetic acid
- 2171660-68-5
- EN300-1483491
- 2-(1-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methoxybutanamido]methyl}cyclobutyl)acetic acid
-
- Inchi: 1S/C27H32N2O6/c1-34-14-11-23(25(32)28-17-27(12-6-13-27)15-24(30)31)29-26(33)35-16-22-20-9-4-2-7-18(20)19-8-3-5-10-21(19)22/h2-5,7-10,22-23H,6,11-17H2,1H3,(H,28,32)(H,29,33)(H,30,31)
- InChI Key: JFCUKDRNZCZSTG-UHFFFAOYSA-N
- SMILES: OC(CC1(CNC(C(CCOC)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)CCC1)=O
Computed Properties
- Exact Mass: 480.22603674g/mol
- Monoisotopic Mass: 480.22603674g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 35
- Rotatable Bond Count: 12
- Complexity: 732
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 114Ų
2-(1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybutanamidomethyl}cyclobutyl)acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1483491-1.0g |
2-(1-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methoxybutanamido]methyl}cyclobutyl)acetic acid |
2171660-68-5 | 1g |
$0.0 | 2023-06-06 | ||
| Enamine | EN300-1483491-50mg |
2-(1-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methoxybutanamido]methyl}cyclobutyl)acetic acid |
2171660-68-5 | 50mg |
$2829.0 | 2023-09-28 | ||
| Enamine | EN300-1483491-100mg |
2-(1-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methoxybutanamido]methyl}cyclobutyl)acetic acid |
2171660-68-5 | 100mg |
$2963.0 | 2023-09-28 | ||
| Enamine | EN300-1483491-250mg |
2-(1-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methoxybutanamido]methyl}cyclobutyl)acetic acid |
2171660-68-5 | 250mg |
$3099.0 | 2023-09-28 | ||
| Enamine | EN300-1483491-500mg |
2-(1-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methoxybutanamido]methyl}cyclobutyl)acetic acid |
2171660-68-5 | 500mg |
$3233.0 | 2023-09-28 | ||
| Enamine | EN300-1483491-1000mg |
2-(1-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methoxybutanamido]methyl}cyclobutyl)acetic acid |
2171660-68-5 | 1000mg |
$3368.0 | 2023-09-28 | ||
| Enamine | EN300-1483491-2500mg |
2-(1-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methoxybutanamido]methyl}cyclobutyl)acetic acid |
2171660-68-5 | 2500mg |
$6602.0 | 2023-09-28 | ||
| Enamine | EN300-1483491-5000mg |
2-(1-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methoxybutanamido]methyl}cyclobutyl)acetic acid |
2171660-68-5 | 5000mg |
$9769.0 | 2023-09-28 | ||
| Enamine | EN300-1483491-10000mg |
2-(1-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methoxybutanamido]methyl}cyclobutyl)acetic acid |
2171660-68-5 | 10000mg |
$14487.0 | 2023-09-28 |
2-(1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybutanamidomethyl}cyclobutyl)acetic acid Related Literature
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
Additional information on 2-(1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybutanamidomethyl}cyclobutyl)acetic acid
Research Brief on 2-(1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybutanamidomethyl}cyclobutyl)acetic acid (CAS: 2171660-68-5)
In recent years, the compound 2-(1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybutanamidomethyl}cyclobutyl)acetic acid (CAS: 2171660-68-5) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promise in various applications, including peptide synthesis, drug development, and targeted therapeutics. The presence of the fluorenylmethoxycarbonyl (Fmoc) protecting group and the cyclobutylacetic acid moiety makes it a versatile intermediate in organic and medicinal chemistry.
Recent studies have focused on the synthesis and optimization of this compound to enhance its utility in solid-phase peptide synthesis (SPPS). Researchers have reported improved yields and purity levels through novel synthetic routes, leveraging advanced techniques such as microwave-assisted synthesis and flow chemistry. These advancements are critical for the scalable production of peptides and peptidomimetics, which are increasingly important in the development of next-generation therapeutics.
One of the key findings from recent literature is the compound's role in facilitating the synthesis of complex peptide structures. Its ability to act as a protecting group for amino acids while maintaining stability under various reaction conditions has been particularly noteworthy. Additionally, the incorporation of the methoxybutanamido moiety has been shown to enhance the solubility and bioavailability of peptide-based drugs, addressing a common challenge in drug formulation.
Further investigations have explored the potential of 2-(1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybutanamidomethyl}cyclobutyl)acetic acid in targeted drug delivery systems. Its structural compatibility with various linkers and conjugates has enabled researchers to design prodrugs and antibody-drug conjugates (ADCs) with improved efficacy and reduced off-target effects. These developments hold significant promise for the treatment of cancers and other diseases where precision medicine is paramount.
In conclusion, the ongoing research on 2-(1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybutanamidomethyl}cyclobutyl)acetic acid underscores its importance as a multifunctional tool in chemical biology and pharmaceutical sciences. The compound's unique properties and adaptability make it a valuable asset in the synthesis of bioactive molecules and the development of innovative therapeutics. Future studies are expected to further elucidate its mechanisms and expand its applications in drug discovery and beyond.
2171660-68-5 (2-(1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybutanamidomethyl}cyclobutyl)acetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)